diisobutyl [anilino(4-chlorophenyl)methyl]phosphonate

• IUPAC Name: N-[bis(2-methylpropoxy)phosphoryl-(4-chlorophenyl)methyl]aniline
• InChI: InChI=1S/C21H29ClNO3P/c1-16(2)14-25-27(24,26-15-17(3)4)21(18-10-12-19(22)13-11-18)23-20-8-6-5-7-9-20/h5-13,16-17,21,23H,14-15H2,1-4H3
• InChI Key: NRKGBRUCSBZXCI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COP(=O)(C(C1=CC=C(C=C1)Cl)NC2=CC=CC=C2)OCC(C)C
• Molecular Formula: C21H29ClNO3P
• Molecular Weight: 409.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would likely involve a phosphorus atom bonded to an oxygen atom (forming a phosphonate group), and an aniline and chlorobenzene group attached to the same carbon.

Chemical Reactions Analysis

Phosphonates can undergo various reactions. For example, they can react with aldehydes or ketones to form α-hydroxyphosphonates.

Physical And Chemical Properties Analysis

While specific physical and chemical properties for this compound are not available, phosphonates generally have high boiling points and are stable in the environment.

Mechanism of Action

The mechanism of action of phosphonates often involves their ability to bind to metal ions, which can affect various biological processes.

Safety and Hazards

As with any chemical, handling should be done with appropriate safety measures. While specific safety data for this compound is not available, many phosphonates are considered low in toxicity.